Methyl 3-nitrobenzenesulfonate
CAS No.: 6214-21-7
VCID: VC0196069
Molecular Formula: C7H7NO5S
Molecular Weight: 217.2 g/mol
Purity: > 95%
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Description | Methyl 3-nitrobenzenesulfonate is a chemical compound with the molecular formula . It is an ester; specifically, it is the methyl ester of 3-nitrobenzenesulfonic acid . Also known as methyl m-nitrobenzenesulfonate, it has a CAS number of 6214-21-7 . The compound is available from chemical suppliers as a pale yellow-beige powder . This chemical finds use as a methylating agent . Research has explored its role in chemical reactions, including its reaction kinetics with bromide ions in micellar solutions and its aminolysis in aqueous solutions . Additionally, it has been investigated in the context of nitric oxide transfer mechanisms . A related compound is methyl 4-nitrobenzenesulfonate, also known as methyl p-nitrobenzenesulfonate or methyl nosylate . Its synthesis can be achieved from methyl benzenesulfonate . Sodium m-nitrobenzenesulfonate is another related compound, produced by sulfonating chlorosulfonic acid or through the neutralization of m-nitrobenzenesulfonic acid with sodium carbonate . It is used in the production of azo dyes, rhodamine, and anticancer drugs, and as an anti-dyeing agent . |
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CAS No. | 6214-21-7 |
Product Name | Methyl 3-nitrobenzenesulfonate |
Molecular Formula | C7H7NO5S |
Molecular Weight | 217.2 g/mol |
IUPAC Name | methyl 3-nitrobenzenesulfonate |
Standard InChI | InChI=1S/C7H7NO5S/c1-13-14(11,12)7-4-2-3-6(5-7)8(9)10/h2-5H,1H3 |
Standard InChIKey | SWKKKZKIPZOMBG-UHFFFAOYSA-N |
SMILES | COS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-] |
Canonical SMILES | COS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-] |
Purity | > 95% |
PubChem Compound | 145843 |
Last Modified | Apr 15 2024 |
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